Cas no 1897180-24-3 (1-(4-phenylphenyl)cyclobutylmethanamine)
1-(4-phenylphenyl)cyclobutylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Biphenylyl)cyclobutanemethanamine
- 1-(4-phenylphenyl)cyclobutylmethanamine
-
- MDL: MFCD31657830
1-(4-phenylphenyl)cyclobutylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D778325-1g |
1-(4-Biphenylyl)cyclobutanemethanamine |
1897180-24-3 | 95% | 1g |
$825 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1591970-1g |
(1-([1,1'-Biphenyl]-4-yl)cyclobutyl)methanamine |
1897180-24-3 | 98% | 1g |
¥9562 | 2023-04-09 | |
| Enamine | EN300-1861253-1g |
[1-(4-phenylphenyl)cyclobutyl]methanamine |
1897180-24-3 | 1g |
$1043.0 | 2023-09-18 | ||
| Enamine | EN300-1861253-5g |
[1-(4-phenylphenyl)cyclobutyl]methanamine |
1897180-24-3 | 5g |
$3023.0 | 2023-09-18 | ||
| Enamine | EN300-1861253-10g |
[1-(4-phenylphenyl)cyclobutyl]methanamine |
1897180-24-3 | 10g |
$4483.0 | 2023-09-18 | ||
| Enamine | EN300-1861253-0.05g |
[1-(4-phenylphenyl)cyclobutyl]methanamine |
1897180-24-3 | 0.05g |
$876.0 | 2023-09-18 | ||
| Enamine | EN300-1861253-0.1g |
[1-(4-phenylphenyl)cyclobutyl]methanamine |
1897180-24-3 | 0.1g |
$917.0 | 2023-09-18 | ||
| Enamine | EN300-1861253-0.25g |
[1-(4-phenylphenyl)cyclobutyl]methanamine |
1897180-24-3 | 0.25g |
$959.0 | 2023-09-18 | ||
| Enamine | EN300-1861253-0.5g |
[1-(4-phenylphenyl)cyclobutyl]methanamine |
1897180-24-3 | 0.5g |
$1001.0 | 2023-09-18 | ||
| Enamine | EN300-1861253-1.0g |
[1-(4-phenylphenyl)cyclobutyl]methanamine |
1897180-24-3 | 1g |
$1142.0 | 2023-06-01 |
1-(4-phenylphenyl)cyclobutylmethanamine Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 1-(4-phenylphenyl)cyclobutylmethanamine
Introduction to 1-(4-phenylphenyl)cyclobutylmethanamine (CAS No. 1897180-24-3)
1-(4-phenylphenyl)cyclobutylmethanamine, identified by its Chemical Abstracts Service (CAS) number 1897180-24-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutyl backbone substituted with a phenyl group and an amine functionality, making it a structurally intriguing candidate for further exploration in drug discovery and development.
The molecular structure of 1-(4-phenylphenyl)cyclobutylmethanamine consists of a cyclobutane ring fused with two phenyl groups at the 1 and 4 positions, respectively, and an amine group attached to the methanamine moiety. This unique arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited for various biological activities. The presence of multiple aromatic rings enhances the compound's potential for interactions with biological targets, such as enzymes and receptors, which are critical for modulating physiological processes.
In recent years, there has been growing interest in developing novel pharmacophores that combine structural complexity with biological efficacy. The 1-(4-phenylphenyl)cyclobutylmethanamine scaffold represents such a pharmacophore, offering a promising platform for designing molecules with enhanced binding affinity and selectivity. Researchers have been exploring its potential in several therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer.
One of the most compelling aspects of 1-(4-phenylphenyl)cyclobutylmethanamine is its ability to engage with multiple biological targets simultaneously. This polypharmacicity can be advantageous in developing treatments that address complex diseases by targeting multiple pathways or mechanisms. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes involved in neurotransmitter synthesis and metabolism, which could make it relevant for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
Furthermore, the amine functionality in 1-(4-phenylphenyl)cyclobutylmethanamine provides a versatile handle for further chemical modifications. This allows researchers to fine-tune the compound's properties, such as solubility, bioavailability, and metabolic stability, to optimize its pharmacokinetic profile. Such modifications are essential for advancing a candidate molecule from early-stage research to clinical development.
Recent advancements in computational chemistry and molecular modeling have enabled more efficient screening of compounds like 1-(4-phenylphenyl)cyclobutylmethanamine for potential biological activity. These tools allow researchers to predict how the molecule will interact with biological targets at the atomic level, thereby accelerating the drug discovery process. By leveraging these technologies, scientists can identify promising derivatives of 1-(4-phenylphenyl)cyclobutylmethanamine that may exhibit improved efficacy or reduced side effects.
The synthesis of 1-(4-phenylphenyl)cyclobutylmethanamine presents both challenges and opportunities for organic chemists. The construction of the cyclobutane ring and the attachment of the phenyl groups require careful consideration of reaction conditions and reagent selection to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one on a scalable basis.
In conclusion, 1-(4-phenylphenyl)cyclobutylmethanamine (CAS No. 1897180-24-3) represents a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its complex architecture and versatile functional groups make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation medicines.
1897180-24-3 (1-(4-phenylphenyl)cyclobutylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)